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Compound of Interest

Compound Name: 2-Hydroxy Nevirapine-d3

Cat. No.: B12419583

Essential Safety and Handling Guide for 2-
Hydroxy Nevirapine-d3

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of
2-Hydroxy Nevirapine-d3. The following procedural guidance is designed to ensure the safety
of laboratory personnel and the proper management of this chemical compound.

Compound Information
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Property Value Source

5-Cyclopropyl-7-hydroxy-9-
(methyl-d3)-5,10-dihydro-

Chemical Name 4,5,6,10-tetraaza- [1]
dibenzo[a,d]cycloheptan-11-

one
Molecular Formula C15H11D3N40O2 [1]
Molecular Weight 285.32 g/mol [11[2]
CAS Number 1329834-05-0 [2]
Unlabelled CAS 254889-31-1 [11[2]
Appearance Solid [3]
Parent Compound Nevirapine [4]

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for 2-Hydroxy Nevirapine-d3 is not readily
available, the parent compound, Nevirapine, is classified as harmful if swallowed, causes skin
irritation, serious eye irritation, and may cause respiratory irritation.[3][5] As a metabolite of a
potent antiretroviral drug, 2-Hydroxy Nevirapine-d3 should be handled as a potentially
cytotoxic substance.[6] Strict adherence to safety protocols is mandatory.

Required Personal Protective Equipment
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PPE Category Item Specifications

Two pairs of powder-free nitrile
gloves complying with ASTM

Hand Protection Gloves D6978-05 are recommended.
[71[8] Vinyl gloves are not
suitable.[7]

Disposable, fluid-resistant
Body Protection Gown/Lab Coat gown that covers the arms and
body.[9]

Wear safety glasses with side

Eye Protection Safety Glasses/Goggles shields or chemical splash

goggles.[3][6]

A full face shield should be

worn in addition to safety

Face Protection Face Shield
glasses when there is a risk of
splashing.[7]
For handling powders outside
of a containment system, a
Respiratory Protection Respirator NIOSH/MSHA or European

Standard EN 149 approved

respirator is required.[10]

Operational Plan: Step-by-Step Handling

Procedures
Preparation and Engineering Controls

o Designated Area: All work with 2-Hydroxy Nevirapine-d3 must be conducted in a
designated area, such as a chemical fume hood or a biological safety cabinet, to minimize
exposure.[11]

» Gather Materials: Before starting, ensure all necessary PPE, handling equipment (e.g.,
spatulas, weighing paper), and waste containers are within reach inside the containment

area.
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Don PPE: Put on all required PPE in the correct order (gown, then mask/respirator, then
eye/face protection, and finally two pairs of gloves).

Weighing and Aliquoting

Tare Equipment: Place a tared weigh boat or paper on the analytical balance.

Dispense Compound: Carefully dispense the solid 2-Hydroxy Nevirapine-d3 onto the weigh
boat. Avoid creating dust. Use a light touch and slow movements.

Close Container: Immediately and securely close the primary container of the compound.

Dissolution: If preparing a solution, add the solvent to the vessel containing the weighed
compound within the fume hood. Ensure the vessel is capped before removing it from the
containment area.

Post-Handling

Decontamination: Wipe down all surfaces and equipment in the work area with an
appropriate deactivating agent or 70% ethanol.

Doff PPE: Remove PPE in the reverse order it was put on, being careful to avoid self-
contamination. The outer pair of gloves should be removed first.

Hand Washing: Wash hands thoroughly with soap and water after all work is complete.[3]

Disposal Plan

All waste generated from handling 2-Hydroxy Nevirapine-d3 is considered cytotoxic waste

and must be disposed of accordingly.[6]
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Waste Type

Disposal Procedure

Solid Waste

All contaminated solid waste (e.qg., gloves,
gowns, weigh boats, pipette tips) must be
placed in a designated, clearly labeled, and

sealed cytotoxic waste container.[9]

Liquid Waste

Contaminated liquid waste should be collected
in a sealed, shatterproof container that is clearly

labeled as "Cytotoxic Waste."

Sharps

Contaminated sharps (e.g., needles, razor
blades) must be disposed of in a designated

sharps container for cytotoxic waste.

Emergency Procedures

Spills

Personal Exposure

Evacuate and Secure: Immediately alert others in the area and restrict access.

Don PPE: Put on appropriate PPE, including a respirator.

Contain Spill: Use a chemical spill kit to absorb the material. For powders, gently cover with

damp absorbent material to avoid raising dust.

Clean Up: Carefully collect all contaminated materials and place them in a cytotoxic waste

container.

Decontaminate: Clean the spill area with an appropriate deactivating solution, followed by a

thorough wash with soap and water.

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with

copious amounts of soap and water for at least 15 minutes.[3][10]

o Eye Contact: Immediately flush eyes with a large amount of water for at least 15 minutes,

holding the eyelids open.[3][10] Seek immediate medical attention.
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« Inhalation: Move to fresh air immediately.[3][10] If breathing is difficult, provide oxygen. Seek
medical attention.

« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[10]

Workflow Diagram

Handling and Disposal Workflow for 2-Hydroxy Nevirapine-d3
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-Hydroxy Nevirapine-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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